1-(5-(3-Aminoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one
Overview
Description
1-(5-(3-Aminoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one is a research chemical with the CAS number 2098010-70-7 . It has a molecular weight of 224.28 g/mol and a molecular formula of C10H12N2O2S . The compound is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiophene ring attached to an ethanone group and a 3-aminoazetidine-1-carbonyl group . The Smiles notation for this compound is CC(=O)C1=CC=C(S1)C(=O)N2CC(C2)N .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 224.28 g/mol and a molecular formula of C10H12N2O2S . The Smiles notation for this compound is CC(=O)C1=CC=C(S1)C(=O)N2CC(C2)N .Scientific Research Applications
Novel Tandem Transformations and Synthesis
The molecule 1-(5-(3-Aminoazetidine-1-carbonyl)thiophen-2-yl)ethan-1-one is a compound that can be related to the broader class of thiophene derivatives, which have been extensively studied for their applications in synthetic organic chemistry. Research on similar compounds has led to novel transformations and synthetic routes, contributing significantly to heterocyclic chemistry. For instance, novel transformations of amino and carbonyl/nitrile groups in thiophene derivatives have been explored for the synthesis of various heterocyclic compounds such as thienopyrimidines and thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines. These compounds have potential applications in the development of new pharmacologically active molecules (Pokhodylo, Shyyka, Savka, & Obushak, 2010).
Chemical Characterisation and Derivative Synthesis
The chemical characterization and synthesis of new diheteroaryl thienothiophene derivatives have been demonstrated, showing the versatility of thiophene compounds in creating biologically active molecules. Such derivatives have been synthesized and characterized, revealing their potential in further biological and chemical research applications (Mabkhot, Al-Majid, & Alamary, 2011).
Antimicrobial and Antitumor Activities
Compounds derived from thiophene, similar in structure to the molecule of interest, have been studied for their antimicrobial and antitumor activities. For example, thiophene-2-carbonyl isothiocyanate derivatives have shown promising results against human tumor cell lines and microbial strains. Such findings highlight the potential of thiophene derivatives in medicinal chemistry and drug development (Nassar, Attallah, & Hemdan, 2018).
Schiff Bases and Antimicrobial Activity
The synthesis of novel Schiff bases using thiophene derivatives and their subsequent screening for antimicrobial activity represent another avenue of research. These studies provide insights into the structural requirements for biological activity and open up new possibilities for the development of therapeutic agents (Puthran et al., 2019).
Utility in Heterocyclic Synthesis
The utility of thiophene derivatives, similar to this compound, in heterocyclic synthesis has been highlighted through the development of new synthetic routes towards various biologically significant heterocycles. This showcases the compound's relevance in the synthesis of complex molecules with potential for biological and medicinal exploration (Salem et al., 2021).
properties
IUPAC Name |
1-[5-(3-aminoazetidine-1-carbonyl)thiophen-2-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O2S/c1-6(13)8-2-3-9(15-8)10(14)12-4-7(11)5-12/h2-3,7H,4-5,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDWMKDGMLNYNCI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)C(=O)N2CC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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